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Compound of Interest

Compound Name: GAT2711

Cat. No.: B15616908 Get Quote

Disclaimer: As of the latest update, a specific Safety Data Sheet (SDS) with official disposal

procedures for GAT2711 is not publicly available. The following guidelines are based on

general best practices for the disposal of research-grade chemical compounds. It is imperative

for all personnel to consult with their institution's Environmental Health and Safety (EHS)

department to ensure full compliance with local, state, and federal regulations. Treat GAT2711
as a potentially hazardous substance in the absence of definitive data.

The proper handling and disposal of laboratory chemicals are paramount to ensuring a safe

research environment. For GAT2711, a potent and selective α9 nicotinic acetylcholine receptor

(nAChR) agonist, adherence to rigorous disposal protocols is essential. This guide provides a

framework for researchers, scientists, and drug development professionals to manage

GAT2711 waste safely and effectively.

Chemical and Physical Properties of GAT2711
A comprehensive understanding of a compound's properties is the first step toward safe

disposal. Below is a summary of the available data for GAT2711.
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Property Value Source

Chemical Formula C₂₀H₂₇IN₄O [1]

Molecular Weight 466.37 g/mol [1][2]

Appearance Solid Powder [2]

Purity >98% (HPLC) [2]

Solubility 10 mM in DMSO [2]

Storage (Solid)
-20°C for long term (months to

years)
[1][2]

Storage (In Solvent) -80°C for up to 6 months [2][3]

Experimental Protocols for Disposal
The following step-by-step procedures are recommended for the disposal of GAT2711 waste.

These protocols are designed to minimize risk and ensure regulatory compliance.

Solid Waste Disposal
Solid waste includes contaminated personal protective equipment (PPE), weigh boats, pipette

tips, and any non-sharps that have come into direct contact with GAT2711.

Segregation: All solid waste contaminated with GAT2711 should be segregated from general

laboratory waste.

Collection: Place contaminated items in a designated, leak-proof, and clearly labeled

hazardous waste container. The container should be lined with a durable plastic bag.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "GAT2711," and any other information required by your institution.

Storage: Store the sealed waste container in a designated satellite accumulation area, away

from incompatible materials, until it is collected by EHS personnel.

Liquid Waste Disposal
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Liquid waste includes unused solutions of GAT2711, contaminated solvents, and rinsates from

cleaning contaminated glassware.

Segregation: Do not mix GAT2711 liquid waste with other chemical waste streams unless

explicitly permitted by your EHS department.

Collection: Collect all liquid waste in a designated, sealed, and non-reactive waste container.

Ensure the container is compatible with the solvents used.

Labeling: Clearly label the liquid waste container with "Hazardous Waste," the full chemical

name "GAT2711," the solvent system, and an approximate concentration of the active

compound.

Storage: Store the sealed liquid waste container in secondary containment within a well-

ventilated area, such as a fume hood, until collection.

Disposal of Empty Containers
Empty containers that once held GAT2711 must be decontaminated before disposal.

Decontamination: Triple-rinse the empty container with a suitable solvent in which GAT2711
is soluble (e.g., DMSO followed by ethanol or methanol).

Rinsate Collection: The rinsate from the decontamination process must be collected and

disposed of as hazardous liquid waste.

Defacing: Remove or completely deface the original product label to prevent any

misidentification.

Final Disposal: Once decontaminated and defaced, the container can typically be disposed

of in the appropriate recycling or general waste stream, as per your facility's guidelines.

Disposal Workflow and Decision-Making
The following diagram illustrates the logical steps for the proper disposal of GAT2711,

emphasizing the critical role of institutional EHS consultation.
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Start: GAT2711 Waste Generated

Consult Institutional EHS Guidelines
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Caption: Workflow for the safe disposal of GAT2711 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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